Cas no 18369-65-8 (5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate)

• Product Name: 5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate
• CAS No: 18369-65-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 843070
• PubChem ID: 10899288
• Update Time: 2025-05-28

5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 5,5-Dimethyl-3-oxocyclohex-1-en-1-yl acetate
• 2-Cyclohexen-1-one, 3-(acetyloxy)-5,5-dimethyl-
• AKOS016013682
• 5,5-DIMETHYL-3-OXO-1-CYCLOHEXEN-1-YL ACETATE
• (5,5-dimethyl-3-oxocyclohexen-1-yl) acetate
• 3-Acetyloxy-5,5-dimethyl-2-cyclohexenone
• 18369-65-8
• SCHEMBL6164008
• InChI=1/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H
• DTXSID00447618
• WGGDGBXWGGLQAW-UHFFFAOYSA-N

• Inchi： 1S/C10H14O3/c1-7(11)13-9-4-8(12)5-10(2,3)6-9/h4H,5-6H2,1-3H3
• InChI Key： WGGDGBXWGGLQAW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37